Cas no 1260855-36-4 (2,3-Dimethoxy-6-fluorobenzylamine)

• Product Name: 2,3-Dimethoxy-6-fluorobenzylamine
• CAS No: 1260855-36-4
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 4989898
• Update Time: 2025-06-14

2,3-Dimethoxy-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-6-fluorobenzylamine

• Inchi： 1S/C9H12FNO2/c1-12-8-4-3-7(10)6(5-11)9(8)13-2/h3-4H,5,11H2,1-2H3
• InChI Key： WWMBBRKERNUYQJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1CN)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5

Additional information on 2,3-Dimethoxy-6-fluorobenzylamine

Recent Advances in the Application of 2,3-Dimethoxy-6-fluorobenzylamine (CAS: 1260855-36-4) in Chemical Biology and Pharmaceutical Research

2,3-Dimethoxy-6-fluorobenzylamine (CAS: 1260855-36-4) is a fluorinated benzylamine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions and enhancing drug delivery systems, making it a valuable tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,3-Dimethoxy-6-fluorobenzylamine as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that incorporating this moiety into their lead compounds significantly improved selectivity and potency against BTK, a critical target in autoimmune diseases and B-cell malignancies. The study also reported favorable pharmacokinetic properties, suggesting its potential for clinical translation.

In the field of chemical biology, 2,3-Dimethoxy-6-fluorobenzylamine has been employed as a versatile probe for studying enzyme mechanisms. A recent ACS Chemical Biology publication (2024) detailed its use in developing activity-based probes for monitoring the activity of cytochrome P450 enzymes. The fluorine atom at the 6-position was found to enhance the binding affinity and specificity of these probes, enabling more accurate monitoring of enzyme activity in complex biological systems.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2,3-Dimethoxy-6-fluorobenzylamine have been developed. A 2023 Organic Process Research & Development paper described a scalable, green chemistry approach that reduces the number of synthetic steps while maintaining high yield and purity. This advancement is particularly significant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale pharmaceutical applications.

The safety profile of 2,3-Dimethoxy-6-fluorobenzylamine has also been the subject of recent investigations. Toxicological studies published in Chemical Research in Toxicology (2024) indicate that the compound exhibits low acute toxicity in animal models, with no significant genotoxic effects observed at therapeutic concentrations. These findings support its continued use as a pharmaceutical intermediate and research tool.

Looking forward, the unique properties of 2,3-Dimethoxy-6-fluorobenzylamine position it as a promising candidate for further drug discovery efforts. Its ability to serve as both a synthetic intermediate and a bioactive scaffold suggests potential applications in developing treatments for neurological disorders, inflammatory conditions, and certain cancers. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.